Cas no 1482157-45-8 (1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one)

• Product Name: 1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one
• CAS No: 1482157-45-8
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 5747892
• PubChem ID: 64905271
• Update Time: 2025-06-13

1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1482157-45-8
• SCHEMBL18527178
• AKOS014235102
• EN300-744942
• 1-(1-BENZOFURAN-2-YL)-2-CYCLOPROPYLETHAN-1-ONE
• 1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one

• Inchi： 1S/C13H12O2/c14-11(7-9-5-6-9)13-8-10-3-1-2-4-12(10)15-13/h1-4,8-9H,5-7H2
• InChI Key： IQOHBHMLQQYPIN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CC1CC1)=O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one

Comprehensive Overview of 1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one (CAS No. 1482157-45-8): Properties, Applications, and Industry Insights

1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one (CAS No. 1482157-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative features a unique molecular structure combining a cyclopropyl moiety with a ketone-functionalized benzofuran core, making it a valuable intermediate for synthetic applications. Its CAS registry number 1482157-45-8 ensures precise identification across global chemical databases.

Recent trends in drug discovery highlight the growing demand for heterocyclic building blocks like this compound. Researchers are particularly interested in its potential as a pharmacophore for designing CNS-targeting therapeutics, given the benzofuran scaffold's prevalence in neuroactive compounds. The cyclopropyl group enhances metabolic stability, a key consideration in modern medicinal chemistry optimization strategies.

The compound's physicochemical properties demonstrate excellent lipophilicity (predicted LogP ~2.8) and moderate molecular weight (214.26 g/mol), aligning with Lipinski's rule of five parameters for drug-like molecules. These characteristics make 1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one particularly valuable for high-throughput screening libraries and fragment-based drug design initiatives.

In material science applications, this benzofuran ketone derivative shows promise as a precursor for organic semiconductors and photovoltaic materials. The conjugated π-system of the benzofuran core contributes to interesting optoelectronic properties, while the cyclopropyl substituent offers steric control for molecular stacking in thin-film devices. These attributes align with current industry focus on sustainable organic electronics.

Synthetic methodologies for CAS 1482157-45-8 typically involve Friedel-Crafts acylation of benzofuran derivatives with cyclopropylacetyl chloride derivatives. Recent advancements in green chemistry have explored catalytic methods using biodegradable Lewis acids, reflecting the pharmaceutical industry's push toward environmentally benign synthesis. The compound's purification often employs chromatographic techniques or recrystallization from appropriate solvents.

Analytical characterization of 1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one typically includes HPLC purity analysis, mass spectrometry (showing characteristic M+ peak at m/z 214), and comprehensive NMR spectroscopy (with distinctive aromatic proton signals between δ 7.2-7.8 ppm). These quality control measures ensure batch-to-batch consistency for research applications.

The commercial availability of CAS 1482157-45-8 through specialty chemical suppliers has increased in recent years, driven by demand from contract research organizations and academic laboratories. Current market analysis suggests growing interest in custom synthesis services for this compound, particularly for projects involving neurodegenerative disease research and advanced material development.

From a regulatory perspective, this compound is not currently classified under restricted categories, though proper laboratory safety protocols should always be followed. Researchers frequently inquire about its stability under various conditions - studies indicate it remains stable at room temperature when protected from light and moisture, with recommended storage in amber glass containers under inert atmosphere.

Future research directions for 1-(1-Benzofuran-2-yl)-2-cyclopropylethan-1-one may explore its potential in bioconjugation chemistry or as a scaffold for PROTAC degraders, two rapidly evolving areas in drug discovery. The compound's structural features make it particularly suitable for developing targeted protein modulators, addressing current challenges in precision medicine approaches.

For researchers considering this compound, key considerations include its solubility profile (soluble in most organic solvents but limited aqueous solubility) and reactivity patterns (the ketone moiety is amenable to various nucleophilic additions and reductive aminations). These properties should guide experimental design in structure-activity relationship studies or material fabrication processes.